5-(Difluoromethyl)pyridine-2-carbaldehyde
Overview
Description
5-(Difluoromethyl)pyridine-2-carbaldehyde, also known as DFMPC, is a chemical compound with the molecular formula C7H5F2NO . It is a key structural motif in active agrochemical and pharmaceutical ingredients .
Synthesis Analysis
The synthesis of substituted pyridines with diverse functional groups has been reported . A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans has been developed .Molecular Structure Analysis
The molecular structure of 5-(Difluoromethyl)pyridine-2-carbaldehyde is represented by the formula C7H5F2NO . It is a derivative of pyridine, which is a simple six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials .Scientific Research Applications
Medicinal Chemistry
The incorporation of fluorinated moieties into bioactive compounds is crucial in medicinal chemistry. The diuoromethyl group (CF2H) , found in 5-(Difluoromethyl)pyridine-2-carbaldehyde, plays a special role. It possesses an acidic proton that can interact with target enzymes through hydrogen bonding. CF2H serves as a bioisostere of alcohol, thiol, and amine moieties. Given the prevalence of pyridines in drugs, incorporating diuoromethyl moieties can enhance lipophilicity, bioavailability, and metabolic stability .
Agrochemicals
In the crop protection industry, fluorinated organic chemicals are gaining prominence. Over 50% of pesticides launched in the last two decades have been fluorinated. The development of trifluoromethylpyridines, including 5-(Difluoromethyl)pyridine-2-carbaldehyde, contributes to effective pest management and crop yield improvement .
Late-Stage Functionalization
The mild conditions for meta-di uoromethylation of pyridines allow late-stage modification of pyridine-containing drugs. This approach facilitates the introduction of diuoromethyl moieties into existing pyridines, potentially leading to novel drug candidates .
Chemical Synthesis
5-(Difluoromethyl)pyridine-2-carbaldehyde (CAS 955112-64-8) can be synthesized and used as a building block for more complex molecules. Its availability as an in-stock or custom-synthesized compound supports research and development efforts .
properties
IUPAC Name |
5-(difluoromethyl)pyridine-2-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F2NO/c8-7(9)5-1-2-6(4-11)10-3-5/h1-4,7H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFMJTFFIAWTSRQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C(F)F)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Difluoromethyl)pyridine-2-carbaldehyde | |
CAS RN |
955112-64-8 |
Source
|
| Record name | 5-(difluoromethyl)pyridine-2-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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